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2-(Benzyloxy)-2-oxoethyl

benzoate

Cat. No.: B1656345 Get Quote

A Comparative Guide: Benzyl Benzoate in
Synthesis
An in-depth analysis of Benzyl 2-(benzoyloxy)acetate versus Benzyl Benzoate could not be

completed as requested. Extensive searches for "Benzyl 2-(benzoyloxy)acetate" did not yield

any substantive information regarding its synthesis, applications, or experimental data. This

suggests that the compound is not commonly used or well-documented in publicly accessible

scientific literature. Therefore, this guide will focus on providing a comprehensive overview of

the synthesis and applications of Benzyl Benzoate, a widely utilized compound in research and

industry.

Benzyl Benzoate: An Overview
Benzyl benzoate is an organic compound, an ester of benzyl alcohol and benzoic acid. It is a

colorless, oily liquid with a faint, sweet-balsamic odor. This compound has a significant number

of applications, ranging from medicinal uses to its role as a solvent and fixative.

Synthesis of Benzyl Benzoate
Several methods are employed for the industrial and laboratory synthesis of benzyl benzoate.

The choice of method often depends on the desired scale, purity, and available starting

materials.
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Common Synthetic Routes:
Reaction of Sodium Benzoate with Benzyl Chloride: This is a widely used industrial method.

The reaction can be carried out in the presence of a phase-transfer catalyst to improve

efficiency.[1]

Esterification of Benzyl Alcohol with Benzoic Acid: This classic Fischer esterification reaction

is typically catalyzed by a strong acid, such as sulfuric acid.[2]

Transesterification of Methyl Benzoate with Benzyl Alcohol: This method involves the

exchange of the alcohol moiety of an ester.

Reaction of Sodium Benzoxide with Benzaldehyde: This is a less common method that can

be used for its preparation.

Experimental Protocols:
While specific experimental conditions can vary, a general laboratory procedure for the

synthesis of benzyl benzoate via the reaction of sodium benzoxide with benzaldehyde is

outlined below.

Protocol: Synthesis of Benzyl Benzoate from Sodium Benzoxide and Benzaldehyde

Materials:

Sodium metal

Benzyl alcohol

Benzaldehyde

Water

Diethyl ether (for extraction)

Anhydrous magnesium sulfate (for drying)

Procedure:
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Dissolve sodium metal in benzyl alcohol. This reaction is exothermic and should be

performed with caution.

To the resulting sodium benzoxide solution, slowly add benzaldehyde with stirring.

Heat the reaction mixture, typically on a water bath, for a specified period to drive the

reaction to completion.

After cooling, wash the mixture with water to remove any unreacted sodium benzoxide

and other water-soluble impurities.

Extract the benzyl benzoate with an organic solvent like diethyl ether.

Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate.

Remove the solvent under reduced pressure to obtain crude benzyl benzoate.

Purify the product by vacuum distillation.
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Caption: General workflow for the synthesis of benzyl benzoate.

Applications of Benzyl Benzoate
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Benzyl benzoate has a broad range of applications across various fields, including

pharmaceuticals, cosmetics, and as a synthetic intermediate.

Pharmaceutical Applications:
Scabicide and Acaricide: Benzyl benzoate is a well-established and cost-effective topical

treatment for scabies, an infestation of the skin by the mite Sarcoptes scabiei. It is also used

to treat lice infestations. The compound is believed to act as a neurotoxin to these parasites.

Excipient: It is used as a solvent and solubilizing agent in some intramuscular injections.

Industrial and Commercial Applications:
Solvent: It serves as a solvent for various chemical reactions and formulations.

Fixative: In the fragrance industry, it is used as a fixative to prolong the scent of perfumes

and other scented products.

Plasticizer: Benzyl benzoate can act as a plasticizer for polymers.

Dye Carrier: It is also utilized as a dye carrier in the textile industry.
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Property Benzyl Benzoate
Benzyl 2-
(benzoyloxy)acetate

Molecular Formula C₁₄H₁₂O₂ Data not available

Molecular Weight 212.24 g/mol Data not available

CAS Number 120-51-4 Data not available

Boiling Point 323-324 °C Data not available

Melting Point 18-21 °C Data not available

Key Synthesis Routes

Reaction of sodium benzoate

and benzyl chloride;

Esterification of benzyl alcohol

and benzoic acid.[1][2]

Data not available

Primary Applications
Scabicide, acaricide, solvent,

fragrance fixative.
Data not available

Conclusion
Benzyl benzoate is a versatile chemical with well-established synthetic routes and a wide array

of applications, particularly in the pharmaceutical and fragrance industries. Its efficacy as a

topical treatment for scabies and lice has been recognized for many years. In contrast, "Benzyl

2-(benzoyloxy)acetate" appears to be a compound that is not readily available or described in

the scientific literature, precluding a direct comparison of its properties and performance with

benzyl benzoate. Researchers and professionals in drug development and other fields can

confidently rely on the extensive body of knowledge surrounding the synthesis and use of

benzyl benzoate for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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